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For Researchers, Scientists, and Drug Development Professionals

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, sugar-derived solvent and carrier that

has garnered significant attention in cosmetic and pharmaceutical research for its ability to

enhance the delivery of active ingredients into the skin.[1][2] This technical guide provides an

in-depth overview of its applications, mechanisms, and the scientific evidence supporting its

use in advanced cosmetic science research.

Core Functions and Mechanism of Action
Arlasolve DMI primarily functions as a solvent and a penetration enhancer.[3][4][5] Its

mechanism is twofold: it improves the solubility of a wide range of active ingredients, both

hydrophilic and lipophilic, and it temporarily alters the polarity of the stratum corneum.[3][6] This

dual action facilitates the partitioning and diffusion of actives into the epidermis, leading to

enhanced efficacy without promoting penetration into the bloodstream.[3][7]

The key benefits of incorporating Arlasolve DMI into cosmetic formulations include:

Enhanced Bioavailability of Actives: By improving the delivery of active ingredients,

Arlasolve DMI can increase their therapeutic effect.[7][8]

Reduced Irritation Potential: For potentially irritating actives like Benzoyl Peroxide (BPO),

Arlasolve DMI can reduce their concentration at the skin's surface, thereby minimizing

irritation.[9][10]
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Improved Formulation Stability: It can help to stabilize active ingredients that are susceptible

to hydrolysis and transesterification.[4][7]

Enhanced Product Aesthetics: Arlasolve DMI is known for its non-greasy, dry skin feel,

which can improve the sensory characteristics of a formulation.[10][11]

Quantitative Data on Performance Enhancement
Numerous studies have demonstrated the significant impact of Arlasolve DMI on the

performance of cosmetic formulations. The following tables summarize key quantitative findings

from available research.

Active Ingredient
Concentration of
Arlasolve DMI

Performance
Enhancement

Source

Model Hydrophilic API 10%

18% increase in API

delivery through the

stratum corneum into

the epidermis.

[12]

Model Hydrophilic API 10%

15% increase in the

amount of active

delivered into the

epidermis.

[6]

Benzoyl Peroxide

(BPO)
Not Specified

A lotion with Arlasolve

DMI showed a

significant 19%

reduction in irritation

compared to a lotion

without it.

[9]

Dihydroxyacetone

(DHA)
5%

Markedly improved

and more uniform

color development in

self-tanning creams.

[7][10]
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Property Test Formulation Result Source

Skin Hydration

Cream with BPO and

Arlasolve DMI vs.

market-leading

treatment

The Croda treatment

with Arlasolve DMI

showed a significantly

greater increase in

skin hydration two

hours after

application.

[10]

Tan Durability

Self-tanning cream

with 3.5% Arlasolve

DMI vs. one without

The formulation with

Arlasolve DMI

maintained a deeper

tan for a longer

period.

[10]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. The

following sections outline the protocols for key experiments cited in the literature.

Protocol 1: Evaluation of Benzoyl Peroxide (BPO)
Dissolution and Re-agglomeration

Objective: To visually assess the ability of Arlasolve DMI to dissolve BPO and prevent its re-

agglomeration in a formulation.

Methodology:

Prepare three formulations containing 2.5% BPO: two commercially available acne

treatments and one test formula containing Arlasolve DMI.[9]

Place a sample of each formulation on a microscope slide.

Examine the samples under a transmitted Brightfield and polarized light microscope at

various magnifications.[9]
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Capture images to compare the presence and size of BPO crystals across the different

formulations. Formulations with fewer and smaller crystals indicate better dissolution and

less re-agglomeration.[9][10]

Protocol 2: Assessment of Skin Irritation Reduction
Objective: To quantify the reduction in skin irritation caused by BPO when formulated with

Arlasolve DMI.

Methodology:

Recruit a panel of human subjects.

Apply different test formulations to the volar forearms of the subjects. Test sites should

include: a 1% Sodium Lauryl Sulfate (SLS) solution (positive control), a commercial BPO

product, a BPO lotion without Arlasolve DMI, and a BPO lotion with Arlasolve DMI.[9][10]

After a set period, perform scanning laser Doppler blood flow imaging on all test sites to

measure changes in blood flow, which is an indicator of skin irritation.[9]

Compare the irritation levels between the different formulations. A significant reduction in

blood flow for the Arlasolve DMI-containing formula indicates reduced irritation.[9]

Protocol 3: In Vivo Evaluation of Self-Tanning Efficacy
Objective: To assess the impact of Arlasolve DMI on the color intensity and uniformity of a

self-tanning product.

Methodology:

Recruit a panel of 36 human subjects.[10]

Apply two different DHA-containing self-tanning creams to the lower legs of each panelist:

one with 3.5% Arlasolve DMI and one without.[10]

Evaluate the color intensity and uniformity of the tan at specified time points after

application.
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Compare the results between the two formulations to determine the effect of Arlasolve
DMI on tanning performance.[10]

Visualizing Mechanisms and Workflows
The following diagrams, created using the DOT language, illustrate key concepts and

experimental processes related to Arlasolve DMI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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